Cas no 102780-52-9 (5-Methyl Myosmine)

• Product Name: 5-Methyl Myosmine
• CAS No: 102780-52-9
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD07369534
• CID: 824117
• PubChem ID: 12749676
• Update Time: 2025-06-11

5-Methyl Myosmine Chemical and Physical Properties

Names and Identifiers

• 5-METHYLMYOSMINE
• 3-(3,4-Dihydro-2H-pyrrol-5-yl)-5-methylpyridine
• 3-(3,4-Dihydro-2H-pyrrol-5-yl)-5-Methyl-pyridine
• 5-Methyl Myosmine

• MDL： MFCD07369534
• Inchi： 1S/C10H12N2/c1-8-5-9(7-11-6-8)10-3-2-4-12-10/h5-7H,2-4H2,1H3
• InChI Key： VEZJZUAPDXWXQE-UHFFFAOYSA-N
• SMILES： N1CCCC=1C1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 160.10000

Experimental Properties

• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 274.5±32.0 ºC (760 Torr),
• Flash Point: 119.8±25.1 ºC,
• Solubility: Soluble (120 g/l) (25 º C),
• PSA: 25.25000
• LogP: 1.40850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-Methyl Myosmine

Professional Introduction to 5-Methyl Myosmine (CAS No. 102780-52-9)

5-Methyl Myosmine, a compound with the chemical identifier CAS No. 102780-52-9, has garnered significant attention in the field of chemobiology and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a subject of extensive study and potential application in various biomedical contexts.

The molecular formula of 5-Methyl Myosmine is C₈H₁₇N₃O₂, reflecting its complex composition and the presence of multiple functional groups. These structural features contribute to its distinct chemical behavior and biological interactions, which have been the focus of numerous scientific investigations.

In recent years, research on 5-Methyl Myosmine has been particularly intriguing due to its potential role in muscle metabolism and cellular signaling pathways. Studies have suggested that this compound may interact with key enzymes and proteins involved in muscle contraction and relaxation processes. Such interactions are crucial for understanding the mechanisms underlying muscle function and dysfunction, making 5-Methyl Myosmine a valuable candidate for further exploration.

One of the most compelling aspects of 5-Methyl Myosmine is its observed efficacy in modulating cellular processes related to energy metabolism. Research indicates that this compound can influence the activity of enzymes such as creatine kinase, which is essential for ATP regeneration in muscle cells. This mechanism is particularly relevant in the context of exercise physiology and neurology, where maintaining optimal energy levels is critical.

The pharmacological potential of 5-Methyl Myosmine has also been explored in the context of therapeutic applications. Preliminary studies have demonstrated its ability to enhance muscle recovery and reduce fatigue, making it a promising candidate for developing treatments for conditions such as muscular dystrophy and chronic fatigue syndrome. Additionally, its interaction with mitochondrial function suggests potential benefits in combating age-related decline in energy production.

Advances in analytical chemistry have enabled more precise characterization of 5-Methyl Myosmine, allowing researchers to delve deeper into its structural and functional properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided critical insights into its molecular dynamics and binding affinities with biological targets. These methodologies are essential for elucidating the compound's mechanism of action and optimizing its pharmacological profile.

The synthesis of 5-Methyl Myosmine has also been a subject of interest, with researchers developing efficient synthetic routes to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials. The development of scalable synthetic methods is crucial for ensuring the availability of high-purity material, which is necessary for rigorous testing and validation of its biological activities.

In conclusion, 5-Methyl Myosmine (CAS No. 102780-52-9) represents a fascinating compound with significant potential in the field of chemobiology and pharmaceutical research. Its unique molecular structure, combined with its observed interactions with key biological pathways, makes it a valuable candidate for further investigation. As research continues to uncover new insights into its properties and applications, 5-Methyl Myosmine is poised to play a crucial role in advancing our understanding of muscle function and developing novel therapeutic strategies.